Cas no 831249-87-7 (2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester)

• Product Name: 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester
• CAS No: 831249-87-7
• MF: C₁₈H₁₄ClN₃O₅
• MW: 387.773863315582
• CID: 6569294
• Update Time: 2025-07-26

2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester

• Inchi： 1S/C18H14ClN3O5/c19-13-9-12(22(25)26)6-5-11(13)10-27-17(23)8-7-16-18(24)21-15-4-2-1-3-14(15)20-16/h1-6,9H,7-8,10H2,(H,21,24)
• InChI Key： FCNZJLPZMMEKQR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NC(=O)C=1CCC(OCC1=CC=C([N+]([O-])=O)C=C1Cl)=O

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 9.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester

Introduction to 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester and Its Significance in Modern Chemical Research

The compound with the CAS number 831249-87-7, identified as 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound belongs to a class of molecules that have garnered significant attention due to their structural complexity and potential biological activities. The quinoxaline core, a heterocyclic system characterized by a fused benzene and pyrazine ring, is known for its versatility in drug design. The presence of a carboxylic acid moiety and an ester group further enhances its functional diversity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focusing on quinoxaline derivatives due to their demonstrated efficacy in various therapeutic areas. The specific substitution pattern in (2-chloro-4-nitrophenyl)methyl ester adds an intriguing layer of reactivity and selectivity, which has been exploited in the development of novel compounds targeting specific biological pathways. This particular derivative has shown promise in preclinical studies as a potential modulator of enzyme activity and receptor binding, positions it as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural framework, which allows for multiple points of interaction with biological targets. The quinoxaline ring itself is known to exhibit bioisosteric properties with other heterocyclic systems, such as pyrimidines and purines, which are fundamental components of nucleic acids. This feature makes it an attractive candidate for developing inhibitors or agonists that can interact with these essential biomolecules. Additionally, the ester group provides a site for further chemical modification, enabling the synthesis of analogs with tailored pharmacokinetic properties.

The (2-chloro-4-nitrophenyl) moiety is particularly noteworthy as it introduces both electronic and steric effects that can influence the compound's binding affinity and selectivity. Chloro substituents are known to enhance lipophilicity, while nitro groups can serve as hydrogen bond acceptors or participate in π-stacking interactions. These features have been strategically employed in the design of drugs that require precise interactions with biological targets. The combination of these substituents in (2-chloro-4-nitrophenyl)methyl ester suggests that this compound may exhibit unique properties compared to its analogs lacking such functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester with remarkable accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in critical biological processes. For instance, preliminary simulations suggest that it may bind to enzymes implicated in inflammation and metabolic disorders. These findings align with the growing interest in developing small-molecule modulators for these conditions.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the quinoxaline core through condensation reactions followed by functionalization at the 3-position with a carboxylic acid group. The introduction of the (2-chloro-4-nitrophenyl) moiety via esterification represents a critical step that defines its unique profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In terms of potential applications, 2-Quinoxalinepropanoic acid, 3,4-dihydro-3-oxo-, (2-chloro-4-nitrophenyl)methyl ester holds promise as a lead compound for drug discovery programs targeting neurological disorders. Quinoxaline derivatives have been reported to exhibit neuroprotective effects in animal models, suggesting their potential utility in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate enzyme activity may make it relevant for treating metabolic diseases where enzyme dysregulation plays a key role.

The compound's solubility profile is another important consideration for its potential therapeutic use. While initial studies suggest moderate solubility in common organic solvents, further optimization may be required to enhance aqueous solubility for oral or injectable formulations. Techniques such as salt formation or prodrug strategies could be explored to improve bioavailability without compromising efficacy.

Regulatory considerations are also crucial when evaluating new chemical entities like (2-chloro-4-nitrophenyl)methyl ester derivatives. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards required for clinical trials and eventual market approval. Additionally, thorough toxicological assessments are necessary to evaluate potential side effects before human testing can commence.

The role of high-throughput screening (HTS) cannot be overstated in the discovery process of compounds like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, significantly accelerating the identification of promising candidates. Given its structural features,2-Quinoxalinepropanoic acid, 3,4-dihydro, 3,oxo, ,(,2,chloro, 4,nitrophenyl)methyl ester has emerged from HTS campaigns as a lead compound worthy of further investigation.

Future research directions may include exploring derivatives of this compound with altered substitution patterns to optimize potency and selectivity. Additionally， investigating its mechanism of action at the molecular level will provide insights into how it interacts with biological targets and could guide the development of next-generation analogs.